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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986 Get Quote

Lanasol Yellow 4G: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanasol Yellow 4G, also known by its Colour Index name C.I. Reactive Yellow 39, is a reactive

azo dye. Reactive dyes are characterized by their ability to form covalent bonds with the

substrate, leading to high wash fastness. While its primary application is in the textile industry

for dyeing protein fibers like wool and silk, its fluorescent properties and potential as a

multifunctional dye have garnered interest in broader research applications. This technical

guide provides a comprehensive overview of the chemical properties, experimental protocols,

and potential applications of Lanasol Yellow 4G.

Core Chemical and Physical Properties
The fundamental properties of Lanasol Yellow 4G are summarized in the table below,

providing a clear reference for researchers.
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Property Value

CAS Number 70247-70-0

Molecular Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂

Molecular Weight 699.25 g/mol

Synonyms C.I. Reactive Yellow 39, Lanasol Yellow 4G

Appearance Yellow Powder

Experimental Protocols
The established use of Lanasol Yellow 4G is in the dyeing of textiles. The following protocol is

a representative example for the application of C.I. Reactive Yellow 39 to wool or silk fibers.

Protocol: Acid Bath Dyeing of Wool/Silk with Lanasol
Yellow 4G
Objective: To achieve a level and fast dyeing of protein fibers.

Materials:

Lanasol Yellow 4G (C.I. Reactive Yellow 39)

Wool or silk substrate

Leveling agent (e.g., PW-BX)

Acetic acid or other suitable acid for pH adjustment

Liquid ammonia (for post-treatment if required)

Dyeing vessel (e.g., beaker, dye bath)

Heating and stirring apparatus

pH meter
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Procedure:

Dye Bath Preparation:

Prepare an acid dye bath with a pH between 5 and 6.[1]

Add 1% of a leveling agent (e.g., PW-BX) to the dye bath.[1]

Dyeing Process:

Introduce the wool or silk substrate into the dye bath.

Raise the temperature of the dye bath to 70-75 °C.[1]

Maintain this temperature for 15 to 60 minutes, with the exact time depending on the

desired depth of shade.[1]

Post-Treatment (for deep shades > 10%):

After the initial dyeing period, treat the dyed fabric with liquid ammonia.[1]

Adjust the pH of the treatment bath to 8.5.[1]

Maintain the temperature at 80 °C for 15 minutes.[1] This step helps to ensure good color

fastness for deeper shades.[1]

Rinsing and Drying:

Thoroughly rinse the dyed substrate to remove any unfixed dye.

Dry the substrate under appropriate conditions.

Applications in Research
While primarily an industrial dye, Lanasol Yellow 4G is described as a multifunctional dye with

potential applications in biological research.[2][3] It is suggested that it can be used to:

Observe and analyze cell structures
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Track biomolecules

Evaluate cell functions

Distinguish between cell types

Detect biomolecules

Study tissue pathology

Monitor microorganisms

However, specific experimental protocols for these biological applications are not readily

available in the public domain. Researchers interested in utilizing Lanasol Yellow 4G for such

purposes would need to develop and validate their own protocols based on the specific

requirements of their experimental systems.

Signaling Pathways
There is currently no publicly available information detailing the interaction of Lanasol Yellow
4G with specific biological signaling pathways. Its role in a biological context, if any, is yet to be

elucidated by the scientific community.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the textile dyeing process using

Lanasol Yellow 4G.
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Caption: Textile Dyeing Workflow with Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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